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Compound of Interest

Compound Name: Succinylsulfathiazole

Cat. No.: B1662138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro antibacterial performance of

succinylsulfathiazole and its alternatives, supported by experimental data and detailed

protocols. Succinylsulfathiazole is a sulfonamide antibiotic that functions as a prodrug. In the

gastrointestinal tract, it is hydrolyzed to its active form, sulfathiazole, which exerts its

antibacterial effect.[1] This localized action makes it particularly relevant for studies involving

intestinal microbiota.[1]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfonamides, including the active form of succinylsulfathiazole (sulfathiazole), act as

competitive inhibitors of the bacterial enzyme dihydropteroate synthase (DHPS).[2] This

enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to folic acid. Bacteria must

synthesize their own folic acid, as they cannot acquire it from their environment. By mimicking

the natural substrate, para-aminobenzoic acid (PABA), sulfathiazole blocks the folic acid

synthesis pathway.[2] This disruption inhibits the production of essential components for DNA,

RNA, and protein synthesis, leading to a bacteriostatic effect.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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